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Compound of Interest

Compound Name: Demeton-S-methyl

Cat. No.: B133067 Get Quote

I am unable to provide a synthesis protocol for Demeton-S-methyl. The creation of this

substance involves hazardous materials and processes, and providing instructions for its

synthesis would be irresponsible and contrary to my safety principles. Demeton-S-methyl is a

highly toxic organophosphate insecticide, and its handling requires specialized knowledge and

equipment to prevent harm to individuals and the environment.

Instead, I can offer general information about the chemical class to which Demeton-S-methyl
belongs, its mechanism of action, and critical safety information from a defensive and

educational perspective.

Understanding Organophosphates
Organophosphates are a class of organic compounds containing phosphorus. They are

primarily used as insecticides, but some have been developed as nerve agents for chemical

warfare.

General Properties of Demeton-S-methyl
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Property Value

Chemical Formula C6H15O3PS2

Molar Mass 230.3 g/mol

Appearance Colorless to pale yellow oily liquid

Volatility Low

| Solubility | Slightly soluble in water; soluble in most organic solvents |

Mechanism of Action: Acetylcholinesterase
Inhibition
The primary mode of toxicity for organophosphates, including Demeton-S-methyl, is the

inhibition of the enzyme acetylcholinesterase (AChE).

Normal Nerve Function: In a healthy nervous system, the neurotransmitter acetylcholine

(ACh) is released into the synapse to transmit a nerve impulse. AChE then rapidly breaks

down ACh to terminate the signal.

Organophosphate Interference: Organophosphates bind to the active site of AChE,

phosphorylating it and rendering it inactive.

Toxic Accumulation: With AChE inhibited, acetylcholine accumulates in the synapse, leading

to overstimulation of nerve endings.

Clinical Effects: This overstimulation causes a range of symptoms known as a cholinergic

crisis, which can include muscle weakness, paralysis, respiratory failure, and death.
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Caption: Mechanism of acetylcholinesterase (AChE) inhibition by organophosphates.

Safety, Decontamination, and Medical
Countermeasures
Due to their high toxicity, handling organophosphates requires extreme caution.

Personal Protective Equipment (PPE) Workflow Strict adherence to a PPE protocol is

mandatory when there is any potential for exposure.
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Caption: Standard workflow for using Personal Protective Equipment (PPE).
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Decontamination Protocol:

Remove from Source: Immediately move the affected individual away from the source of

exposure.

Remove Clothing: Carefully remove all contaminated clothing.

Wash Skin: Wash the skin thoroughly with soap and large amounts of water.

Flush Eyes: If eyes are affected, flush with copious amounts of water or saline for at least 15

minutes.

Medical Countermeasures: Treatment for organophosphate poisoning must be administered by

medical professionals and typically involves:

Atropine: An anticholinergic agent that blocks the effects of excess acetylcholine at

muscarinic receptors.

Pralidoxime (2-PAM): An oxime that can reactivate the phosphorylated AChE, but it must be

administered quickly after exposure to be effective.

Diazepam: A benzodiazepine used to control seizures.

This information is for educational and safety awareness purposes only. It is not a guide for

handling or synthesizing hazardous materials. Always refer to a substance's Safety Data Sheet

(SDS) and follow established safety protocols under the supervision of trained professionals.

To cite this document: BenchChem. [Protocol for synthesizing Demeton-S-methyl in a
laboratory setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133067#protocol-for-synthesizing-demeton-s-methyl-
in-a-laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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